Cas no 2413868-12-7 (2-amino-N-methylpyridine-4-sulfonamide hydrochloride)

• Product Name: 2-amino-N-methylpyridine-4-sulfonamide hydrochloride
• CAS No: 2413868-12-7
• MF: C₆H₁₀ClN₃O₂S
• MW: 223.680498600006
• MDL: MFCD32662871
• CID: 5673213
• PubChem ID: 146049805
• Update Time: 2025-07-22

2-amino-N-methylpyridine-4-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-methylpyridine-4-sulfonamide (hydrochloride)
• 4-Pyridinesulfonamide, 2-amino-N-methyl-, hydrochloride (1:1)
• 2-Amino-N-methylpyridine-4-sulfonamide;hydrochloride
• EN300-26619484
• 2-amino-N-methylpyridine-4-sulfonamide hydrochloride
• 2413868-12-7

• MDL： MFCD32662871
• Inchi： 1S/C6H9N3O2S.ClH/c1-8-12(10,11)5-2-3-9-6(7)4-5;/h2-4,8H,1H3,(H2,7,9);1H
• InChI Key： MMKJLTRUKGNDKI-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CC(S(NC)(=O)=O)=C1.[H]Cl

Computed Properties

• Exact Mass: 223.0182254g/mol
• Monoisotopic Mass: 223.0182254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.5Ų

Additional information on 2-amino-N-methylpyridine-4-sulfonamide hydrochloride

Introduction to 2-amino-N-methylpyridine-4-sulfonamide hydrochloride (CAS No. 2413868-12-7)

2-amino-N-methylpyridine-4-sulfonamide hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2413868-12-7, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 2-amino-N-methylpyridine-4-sulfonamide hydrochloride, particularly the presence of both amino and sulfonamide functional groups, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The sulfonamide moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of a hydrochloride salt form enhances the solubility and bioavailability of the compound, facilitating its use in various biochemical assays and preclinical studies. The 2-amino-N-methylpyridine-4-sulfonamide hydrochloride structure provides a versatile platform for further chemical modifications, allowing researchers to tailor its properties for specific applications.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives, particularly those incorporating sulfonamide groups. These compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The 2-amino-N-methylpyridine-4-sulfonamide hydrochloride has been studied for its interaction with biological pathways that are relevant to these diseases. For instance, preliminary studies suggest that this compound may inhibit certain enzymes involved in cancer cell proliferation by binding to their active sites.

One of the most compelling aspects of 2-amino-N-methylpyridine-4-sulfonamide hydrochloride is its potential as a lead compound for the development of novel therapeutics. Researchers have leveraged its structural framework to design derivatives with enhanced potency and selectivity. The sulfonamide group serves as a key interaction point with biological targets, while the amino and methyl substituents provide additional opportunities for optimization. This has led to several innovative drug candidates that are currently undergoing further investigation.

The synthesis of 2-amino-N-methylpyridine-4-sulfonamide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and flow chemistry, have been employed to improve efficiency and scalability. These techniques not only enhance the production process but also minimize waste, aligning with modern green chemistry principles.

From a computational chemistry perspective, the molecular structure of 2-amino-N-methylpyridine-4-sulfonamide hydrochloride has been extensively analyzed using various modeling techniques. Quantum mechanical calculations have provided insights into its electronic properties and potential interactions with biological targets. These computational studies have been instrumental in guiding experimental design and optimizing drug-like properties such as solubility, permeability, and metabolic stability.

The pharmacokinetic behavior of 2-amino-N-methylpyridine-4-sulfonamide hydrochloride is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for evaluating its therapeutic potential. Preclinical studies have begun to unravel these processes, providing valuable data for predicting human exposure and dosing regimens.

In conclusion, 2-amino-N-methylpyridine-4-sulfonamide hydrochloride (CAS No. 2413868-12-7) represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a compelling candidate for further development. As research continues to uncover new therapeutic applications and refine synthetic methodologies, this compound is poised to play a vital role in the next generation of medicines.